Cas no 6101-32-2 (Sulfanilic acid,monohydrate)

• Product Name: Sulfanilic acid,monohydrate
• CAS No: 6101-32-2
• MF: C₆H₉NO₄S
• MW: 191.204960584641
• CID: 953835
• PubChem ID: 57466653
• Update Time: 2025-04-19

Sulfanilic acid,monohydrate Chemical and Physical Properties

Names and Identifiers

• Sulfanilic acid,monohydrate
• Sulfanilic acid monohydrate
• 4-aminobenzenesulfonic acid;hydrate
• Benzenesulfonic acid, 4-amino-, hydrate (1:1)
• Sulfanilic acid monohydrate [MI]
• 6101-32-2
• UNII-GRX6290I8B
• 4-Aminobenzenesulfonic acid hydrate
• Q27279247
• SCHEMBL9616849
• GRX6290I8B

• Inchi： 1S/C6H7NO3S.H2O/c7-5-1-3-6(4-2-5)11(8,9)10;/h1-4H,7H2,(H,8,9,10);1H2
• InChI Key： SDVQKFCSHBDLMH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(=O)(=O)O.O

Computed Properties

• Exact Mass: 191.02522894g/mol
• Monoisotopic Mass: 191.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• pka: pK2 (25°): 3.23